Cas no 1354488-25-7 (Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354488-25-7
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 4696202
• Update Time: 2025-06-09

Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(4-propylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C15H21NO3.ClH/c1-3-4-11-5-7-12(8-6-11)19-13-9-14(16-10-13)15(17)18-2;/h5-8,13-14,16H,3-4,9-10H2,1-2H3;1H/t13-,14+;/m1./s1
• InChI Key： BZWYFCVGLZMLCJ-DFQHDRSWSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)CCC)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Comprehensive Overview of Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-25-7)

Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-25-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (2S,4S) configuration, is increasingly studied for its role in modulating biological pathways. The presence of the 4-propylphenoxy moiety and esterified carboxyl group enhances its bioavailability, making it a candidate for drug development. Researchers are particularly interested in its applications in neurology and metabolic disorders, aligning with current trends in precision medicine.

The structural uniqueness of Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride lies in its pyrrolidinecarboxylate backbone, which is a common motif in bioactive molecules. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors, especially targeting proteases and kinases. With the growing demand for chiral intermediates in asymmetric synthesis, this compound has garnered attention in synthetic chemistry circles. Its hydrochloride salt form improves solubility, a critical factor for in vivo applications, addressing a key challenge in drug formulation.

In the context of trending topics like AI-driven drug discovery, Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride exemplifies how computational models predict molecular interactions. Searches for "chiral building blocks for CNS drugs" or "pyrrolidine derivatives in medicinal chemistry" often lead to discussions around this compound. Its relevance extends to green chemistry, where researchers explore solvent-free synthesis methods to produce it sustainably. These aspects resonate with the pharmaceutical industry’s shift toward eco-friendly practices.

Analytical techniques such as HPLC and NMR are essential for validating the purity and stereochemistry of CAS No. 1354488-25-7. The compound’s logP and pKa values are frequently queried in databases, reflecting its pharmacokinetic profiling needs. Additionally, its stability under varying pH conditions is a subject of formulation studies, answering common search queries like "how to store pyrrolidine derivatives." Such data is vital for ensuring reproducibility in preclinical trials.

Beyond pharmaceuticals, Methyl (2S,4S)-4-(4-Propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride is explored in agrochemical research for its herbicidal properties. This dual applicability aligns with the "one health" initiative, bridging human and environmental well-being. As patent filings citing this compound rise, its commercial viability becomes evident. The intersection of academic interest and industrial demand positions it as a molecule of strategic importance in the next decade.